Cas no 55418-31-0 (O-(3-chlorophenyl)methylhydroxylamine)

• Product Name: O-(3-chlorophenyl)methylhydroxylamine
• CAS No: 55418-31-0
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 1594101
• PubChem ID: 207300
• Update Time: 2025-06-09

O-(3-chlorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[(3-chlorophenyl)methyl]-
• O-(3-chlorobenzyl)hydroxylamine
• O-(3-chlorophenyl)methylhydroxylamine
• O-[(3-chlorophenyl)methyl]hydroxylamine
• BDBM50608740
• 55418-31-0
• EN300-1246881
• CS-0225707
• A1-20995
• SCHEMBL403680
• AKOS006229297
• G32522
• CHEMBL3765916
• Z1198339567

• MDL： MFCD11594369
• Inchi： 1S/C7H8ClNO/c8-7-3-1-2-6(4-7)5-10-9/h1-4H,5,9H2
• InChI Key： NMYFFUUIFUDPRN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CON

Computed Properties

• Exact Mass: 157.02954
• Monoisotopic Mass: 157.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on O-(3-chlorophenyl)methylhydroxylamine

Recent Advances in the Study of O-(3-chlorophenyl)methylhydroxylamine (CAS: 55418-31-0) in Chemical Biology and Pharmaceutical Research

O-(3-chlorophenyl)methylhydroxylamine (CAS: 55418-31-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's distinct chemical structure, featuring a hydroxylamine moiety linked to a chlorophenyl group, makes it a promising candidate for various biomedical applications, including enzyme inhibition and targeted drug delivery.

Recent studies have explored the synthesis and optimization of O-(3-chlorophenyl)methylhydroxylamine, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that achieved a 78% yield, significantly higher than previous methods. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the compound's structure and purity, ensuring reproducibility for further research.

In terms of biological activity, O-(3-chlorophenyl)methylhydroxylamine has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A recent in vitro study revealed its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 of 1.2 µM, while showing minimal activity against COX-1, suggesting potential as a safer anti-inflammatory agent. Furthermore, molecular docking simulations have provided insights into the compound's binding interactions with COX-2, offering a foundation for structure-activity relationship (SAR) studies aimed at optimizing its inhibitory potency.

The compound's potential extends beyond enzyme inhibition. Preliminary research has investigated its role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported that O-(3-chlorophenyl)methylhydroxylamine could be conjugated to nanoparticles, enhancing their ability to target specific tissues. This approach has shown promise in preclinical models for delivering chemotherapeutic agents to tumor sites with reduced off-target effects. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a half-life suitable for therapeutic applications.

Despite these advancements, challenges remain in the development of O-(3-chlorophenyl)methylhydroxylamine for clinical use. Current research is addressing issues such as potential toxicity at higher doses and the need for more extensive in vivo studies to validate its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into practical applications. Future directions include exploring the compound's potential in combination therapies and its use in treating other conditions, such as neurodegenerative diseases.

In conclusion, O-(3-chlorophenyl)methylhydroxylamine (CAS: 55418-31-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore the importance of continued investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies, addressing unmet medical needs in inflammation, oncology, and beyond. The integration of synthetic chemistry, computational modeling, and preclinical studies will be crucial in unlocking its full potential.